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Compound of Interest

Compound Name: Trimethylsilyl acetate

Cat. No.: B1583800

Trimethylsilyl Acetate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethylsilyl acetate (TMSA) is a versatile organosilicon compound with significant
applications in organic synthesis and analytical chemistry. This technical guide provides an in-
depth overview of its chemical properties, structure, and key applications. Detailed
experimental protocols for its synthesis and use as a silylating agent are presented, alongside
a thorough analysis of its spectroscopic characteristics. This document aims to serve as a
comprehensive resource for professionals utilizing or considering the use of trimethylsilyl
acetate in their research and development endeavors.

Chemical Properties and Structure

Trimethylsilyl acetate, also known as acetoxytrimethylsilane, is a colorless liquid that is
soluble in many common organic solvents.[1] It is characterized by the presence of a
trimethylsilyl group bonded to an acetate moiety.[1] This structure imparts unique reactivity,
making it a valuable reagent in various chemical transformations.

Physicochemical Properties
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A summary of the key physicochemical properties of trimethylsilyl acetate is provided in the
table below for easy reference.

Property Value

Molecular Formula CsH120:2Si
Molecular Weight 132.23 g/mol
Boiling Point 102-104 °C

Melting Point -32 °C

Density 0.882 g/mL at 25 °C
Refractive Index (n2°/D) 1.388

CAS Number 2754-27-0

Structural Information

The structural representation of trimethylsilyl acetate is fundamental to understanding its
chemical behavior.

Identifier Representation
SMILES CC(=0)O--INVALID-LINK--(C)C
InChl INChI=1S/C5H1202Si/c1-5(6)7-8(2,3)4/h1-4H3

Spectroscopic Data

The structural features of trimethylsilyl acetate have been well-characterized by various
spectroscopic techniques.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
hydrogen and carbon framework of the molecule.

1H NMR (Proton NMR)[2]
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Chemical Shift

Multiplicity Integration Assignment
(ppm)
~2.0 Singlet 3H CHs (acetate)
~0.2 Singlet 9H Si(CHs)s

13C NMR (Carbon-13 NMR)

Chemical Shift (ppm) Assignment
~170 C=0 (carbonyl)
~23 CHs (acetate)
~0 Si(CH3)3

IR Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in trimethylsilyl
acetate.[3]

Wavenumber (cm~?) Intensity Assignment

~2960 Strong C-H stretch (in Si-CHs)

~1725 Strong C=0 stretch (ester)

~1250 Strong Si-CHs symmetric deformation
~1050 Strong Si-O-C stretch

~840 Strong Si-C stretch

Experimental Protocols

Detailed methodologies for the synthesis and application of trimethylsilyl acetate are crucial
for reproducible and efficient laboratory work.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1583800?utm_src=pdf-body
https://www.benchchem.com/product/b1583800?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV6P0353
https://www.benchchem.com/product/b1583800?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Trimethylsilyl Acetate

A common and efficient method for the synthesis of trimethylsilyl acetate involves the
reaction of sodium acetate with trimethylchlorosilane.[4]

Experimental Workflow: Synthesis of Trimethylsilyl Acetate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trimethylsilyl acetate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583800#trimethylsilyl-acetate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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